Cas no 474877-79-7 ((2Z)-3-2-(diethylamino)ethyl-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine; oxalic acid)

• Product Name: (2Z)-3-2-(diethylamino)ethyl-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine; oxalic acid
• CAS No: 474877-79-7
• MF: C₂₃H₂₇N₃O₄S
• MW: 441.543184518814
• CID: 6094129
• PubChem ID: 16806871
• Update Time: 2025-05-21

(2Z)-3-2-(diethylamino)ethyl-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine; oxalic acid Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-2-(diethylamino)ethyl-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine; oxalic acid
• (Z)-N,N-diethyl-2-(4-phenyl-2-(phenylimino)thiazol-3(2H)-yl)ethan-1-amine oxalate
• SR-01000473894-1
• N,N-diethyl-2-(4-phenyl-2-phenylimino-1,3-thiazol-3-yl)ethanamine;oxalic acid
• (Z)-N-(3-(2-(diethylamino)ethyl)-4-phenylthiazol-2(3H)-ylidene)aniline oxalate
• AKOS026678675
• (2Z)-3-[2-(diethylamino)ethyl]-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine; oxalic acid
• SR-01000473894
• 474877-79-7
• F0856-0250

• Inchi： 1S/C21H25N3S.C2H2O4/c1-3-23(4-2)15-16-24-20(18-11-7-5-8-12-18)17-25-21(24)22-19-13-9-6-10-14-19;3-1(4)2(5)6/h5-14,17H,3-4,15-16H2,1-2H3;(H,3,4)(H,5,6)/b22-21-;
• InChI Key： PYBXVLKTYWZRAT-SVXKRPBISA-N
• SMILES： C(=O)(O)C(=O)O.C(N1/C(/SC=C1C1C=CC=CC=1)=N/C1C=CC=CC=1)CN(CC)CC

Computed Properties

• Exact Mass: 441.17222752g/mol
• Monoisotopic Mass: 441.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 529
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Additional information on (2Z)-3-2-(diethylamino)ethyl-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine; oxalic acid

(2Z)-3-[2-(Diethylamino)ethyl]-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine; Oxalic Acid

The compound (2Z)-3-[2-(Diethylamino)ethyl]-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine; Oxalic Acid (CAS No. 474877-79-7) is a complex organic molecule with a unique structure that combines a thiazole ring system with various substituents. This compound has garnered attention in recent years due to its potential applications in pharmaceuticals and materials science. The molecule consists of a thiazole core, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. Attached to this core are substituents such as diphenyl groups and a diethylaminoethyl chain, which contribute to its chemical reactivity and physical properties.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored its electronic properties, stability, and reactivity under various conditions. The presence of the diethylamino group introduces electron-donating effects, which can influence the compound's behavior in different chemical environments. Additionally, the diphenyl substituents enhance the molecule's aromaticity and stability, making it suitable for applications in drug design and organic electronics.

The oxalic acid component of this compound plays a significant role in its overall functionality. Oxalic acid is a dicarboxylic acid that can form stable complexes with metal ions, making it useful in coordination chemistry. In combination with the thiazole-based structure, this compound exhibits versatile reactivity and selectivity in catalytic processes. Recent research has highlighted its potential as a ligand in transition metal-catalyzed reactions, particularly in asymmetric catalysis.

From a structural standpoint, the (2Z)-configuration of the imine group is critical to the compound's stereochemical properties. This configuration determines the spatial arrangement of substituents around the nitrogen atom, which can significantly impact biological activity if used as a drug candidate. The molecule's chiral centers and conjugated system make it an interesting subject for studies on enantioselective synthesis and pharmacokinetics.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands due to the conjugated thiazole system and aromatic rings, which are being investigated for potential applications in optoelectronic materials.

The synthesis of (2Z)-3-[2-(Diethylamino)ethyl]-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine; Oxalic Acid involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have optimized these processes by employing catalytic agents such as palladium complexes or enzymes to enhance reaction efficiency. The use of green chemistry principles has also been explored to minimize waste and environmental impact during synthesis.

Applications of this compound span across various fields. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive molecules targeting specific receptors or enzymes. Its ability to form stable metal complexes makes it valuable in catalysis and materials science. Furthermore, its optical properties are being studied for potential use in light-emitting diodes (LEDs) and photovoltaic devices.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of this compound at an atomic level. These studies provide insights into its interaction with other molecules and surfaces at the nanoscale level. Such computational approaches are complemented by experimental techniques like X-ray crystallography and NMR spectroscopy to fully characterize the compound's properties.

In conclusion,(2Z)-3-[2-(Diethylamino)ethyl]-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine; Oxalic Acid is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research into advanced materials and therapeutic agents. As scientific understanding of this compound continues to grow, it holds the potential to contribute significantly to both academic research and industrial innovation.